3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 3-(cyclohex-3-en-1-ylmethylamino)propan-1-ol
• InChI: InChI=1S/C10H19NO/c12-8-4-7-11-9-10-5-2-1-3-6-10/h1-2,10-12H,3-9H2
• InChI Key: WOKXBGQNSUKGAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CNCCCO

Description

3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol is a secondary amine-alcohol hybrid compound characterized by a cyclohexene ring substituted with a methylamino-propanol chain. Its structure combines a hydrophobic cyclohexenyl group with a polar propanolamine moiety, making it a versatile scaffold for medicinal chemistry and drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol typically involves the reaction of cyclohex-3-en-1-ylmethylamine with propanal in the presence of a reducing agent. The reaction conditions often include a solvent such as ethanol and a catalyst like palladium on carbon. The reaction is carried out under an inert atmosphere, usually nitrogen, at a temperature range of 50-70°C .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency and minimize the production costs. The final product is purified using techniques such as distillation and recrystallization .

Chemical Reactions Analysis

Types of Reactions

3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde.

Reduction: The compound can be reduced to form a secondary amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic conditions.

Major Products Formed

Oxidation: Formation of cyclohex-3-en-1-ylmethyl ketone or aldehyde.

Reduction: Formation of cyclohex-3-en-1-ylmethylamine.

Substitution: Formation of various substituted derivatives depending on the reagent used.

Scientific Research Applications

3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol is utilized in several scientific research fields:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential effects on cellular processes and signaling pathways.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity. This interaction can lead to changes in cellular signaling pathways, affecting various biological processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents/Modifications	Biological Activity/Notes
3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol	C₁₀H₁₉NO	169.27 g/mol	Cyclohex-3-enylmethyl, propanolamine	Limited direct data; scaffold for anticancer derivatives
3-((2-Chloro-3-nitropyridin-4-yl)(methyl)amino)propan-1-ol (IV-9)	C₉H₁₂ClN₃O₃	245.66 g/mol	Nitropyridine, chloro, methylamino-propanol	Synthesized via DMSO/DIEA-mediated reaction; 71% yield
3-[(1-Benzylpyrrolidin-3-yl)amino]propan-1-ol (ZX-FH035065)	C₁₄H₂₂N₂O	234.17 g/mol	Benzylpyrrolidinyl, propanolamine	Increased aromaticity; potential CNS activity due to benzyl group
3-(4-Cyclopropanecarbonylpiperazin-1-yl)propan-1-ol (ZX-FH035066)	C₁₁H₂₀N₂O₂	212.29 g/mol	Cyclopropanecarbonyl-piperazine, propanolamine	Enhanced hydrogen-bonding capacity; stored at +4°C
(1R)-3-Amino-1-[3-(cyclohexylmethoxy)phenyl]propan-1-ol (A3V)	C₁₆H₂₅NO₂	275.38 g/mol	Cyclohexylmethoxy-phenyl, chiral center	Stereospecific activity (R-configuration); SMILES: O(c1cc(ccc1)C(O)CCN)CC2CCCCC2
3-Amino-3-[4-(propan-2-yloxy)phenyl]propan-1-ol	C₁₂H₁₉NO₂	209.28 g/mol	Isopropoxy-phenyl, β-amino-propanol	Amino group at β-position; potential β-adrenergic modulation

Key Findings:

Reactivity and Synthesis: The synthesis of IV-9 () highlights the reactivity of propanolamine derivatives with halogenated nitropyridines, achieving a 71% yield under mild conditions. In contrast, 3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol lacks documented nitro or halogen substituents, suggesting lower electrophilicity and distinct synthetic pathways. Cyclohexene-containing analogs (e.g., A3V) require stereochemical control during synthesis, as seen in the (1R)-configuration of A3V .

Biological Implications: Thiophene-linked propanolamine derivatives () exhibit anticancer activity via inhibition of tubulin polymerization or kinase pathways. The cyclohexene moiety in 3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol may mimic the hydrophobic interactions of thiophene rings but with reduced aromaticity. ZX-FH035065 and ZX-FH035066 () demonstrate how substituents like benzyl or piperazine groups alter solubility and target engagement. The benzyl group in ZX-FH035065 may enhance blood-brain barrier penetration compared to the cyclohexenyl group.

Physicochemical Properties: A3V () has a higher molecular weight (275.38 g/mol) due to its phenyl and cyclohexylmethoxy groups, which may reduce aqueous solubility compared to the parent compound.

Biological Activity

3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol, also known as 2-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol (CAS Number: 1155570-47-0), is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

The molecular formula of the compound is $C_{10}H_{19}NO$ with a molecular weight of 169.26 g/mol. The structure includes a cyclohexene ring, which may contribute to its biological activity through interactions with various biological targets.

Property	Value
CAS Number	1155570-47-0
Molecular Formula	C10H19NO
Molecular Weight	169.26 g/mol

Antimicrobial Activity

Recent studies have indicated that compounds with similar structures to 3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol exhibit significant antimicrobial properties. For instance, derivatives of nitrogen heterocycles have shown potent activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli, with Minimum Inhibitory Concentration (MIC) values ranging from 3.12 to 12.5 μg/mL . Although specific data on the compound's antimicrobial efficacy is limited, its structural analogs suggest potential effectiveness.

Cytotoxicity and Selectivity

Cytotoxicity assessments are crucial for understanding the safety profile of any new compound. In related studies involving similar compounds, the selectivity index (SI) was calculated using the formula $SI=\frac{CC_{50}}{IC_{50}}$, where $CC_{50}$ is the concentration causing 50% cytotoxicity and $IC_{50}$ is the concentration causing 50% inhibition of cell growth . This approach can be applied to evaluate the safety and therapeutic window of 3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol in future research.

The exact mechanisms by which this compound exerts its biological effects remain under investigation. However, compounds with similar functional groups often interact with biological macromolecules such as proteins and nucleic acids, potentially leading to inhibition of essential cellular processes like replication and transcription.

Case Studies

While specific case studies on 3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol are scarce, related compounds have been extensively studied:

• Antiviral Activity : Quinolines and other nitrogen-containing heterocycles have demonstrated antiviral properties against various viruses, indicating that structural motifs similar to those in 3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol may also confer antiviral activity .
• Anti-inflammatory Properties : Some derivatives have been explored for their anti-inflammatory effects, suggesting that this compound could be beneficial in treating conditions characterized by inflammation .

Q & A

Q. Basic

• NMR spectroscopy :
  • ¹H NMR : Identify cyclohexene protons (δ 5.4–5.8 ppm, multiplet), methylene groups adjacent to the amino moiety (δ 2.6–3.1 ppm), and hydroxyl protons (broad signal at δ 1.5–2.5 ppm).
  • ¹³C NMR : Confirm cyclohexene carbons (δ 120–130 ppm) and quaternary carbons in the cyclohexene ring .
• Mass spectrometry (MS) : Molecular ion peak ([M+H]⁺) should match the molecular weight (C₁₀H₁₉NO = 169.26 g/mol). Fragmentation patterns can validate the amino-propanol backbone .
• IR spectroscopy : Detect N-H stretches (3300–3500 cm⁻¹) and O-H stretches (3200–3600 cm⁻¹) .

What are the recommended safety protocols for handling this compound?

Q. Basic

• Personal protective equipment (PPE) : Nitrile gloves, safety goggles, and lab coats. Use fume hoods to avoid inhalation .
• Spill management : Absorb spills with inert materials (e.g., vermiculite) and dispose as hazardous waste. Avoid aqueous washdowns to prevent environmental contamination .
• Storage : Store in a cool, dry place (<25°C) in airtight containers under nitrogen to prevent oxidation .

How can reaction conditions be optimized to improve the yield of 3-[(Cyclohex-3-en-1-ylmethyl)amino]propan-1-ol?

Q. Advanced

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution kinetics, while ethanol/THF improves reductive amination efficiency .
• Catalyst optimization : For hydrogenation steps, test Pd/C (5–10 wt%) under H₂ pressure (1–3 atm) to reduce nitro intermediates .
• Temperature control : Maintain 50–60°C for substitution reactions; lower temperatures (0–5°C) may suppress side reactions in reductive amination .

What are the potential reaction pathways for the cyclohexene moiety under acidic or basic conditions?

Q. Advanced

• Acidic conditions : Cyclohexene may undergo ring-opening via protonation at the double bond, leading to carbocation intermediates. Subsequent nucleophilic attack by water or alcohols could form diols or ethers .
• Basic conditions : The cyclohexene ring is susceptible to Diels-Alder reactions with dienophiles (e.g., maleic anhydride) to form bicyclic adducts. Monitor regioselectivity using computational modeling (DFT) .

How can researchers resolve discrepancies in reported melting points or spectral data for this compound?

Q. Advanced

• Purity assessment : Recrystallize the compound using ethanol/water mixtures and analyze via HPLC (≥95% purity threshold) .
• Stereochemical considerations : Use chiral chromatography or optical rotation measurements to confirm enantiomeric purity, as stereoisomers (e.g., R vs. S configurations) may exhibit divergent properties .
• Standardized conditions : Replicate spectral analyses (NMR, IR) under identical solvent/temperature conditions to minimize variability .

What computational methods are suitable for modeling the conformational dynamics of this compound?

Q. Advanced

• Density Functional Theory (DFT) : Optimize geometry at the B3LYP/6-31G(d) level to predict stable conformers and intramolecular hydrogen bonding between the amino and hydroxyl groups .
• Molecular Dynamics (MD) : Simulate solvation effects in water or DMSO to assess aggregation tendencies or solvent interactions .
• Docking studies : Model interactions with biological targets (e.g., enzymes) using AutoDock Vina to identify potential binding sites .

How should researchers design experiments to study the compound’s interaction with enzymes or receptors?

Q. Advanced

• Enzyme inhibition assays : Measure IC₅₀ values using kinetic assays (e.g., spectrophotometric monitoring of substrate turnover) at varying compound concentrations (1–100 μM) .
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd) and thermodynamic parameters (ΔH, ΔS) for receptor-ligand interactions .
• Mutagenesis studies : Engineer enzyme active sites (e.g., Ala-scanning) to identify critical residues for binding .